3-Methyl-7-(naphthalen-1-ylmethyl)-8-(4-propylpiperazin-1-yl)purine-2,6-dione

• IUPAC Name: 3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-propylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C24H28N6O2/c1-3-11-28-12-14-29(15-13-28)23-25-21-20(22(31)26-24(32)27(21)2)30(23)16-18-9-6-8-17-7-4-5-10-19(17)18/h4-10H,3,11-16H2,1-2H3,(H,26,31,32)
• InChI Key: DUPNAVWNPKUVJN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C2=NC3=C(N2CC4=CC=CC5=CC=CC=C54)C(=O)NC(=O)N3C
• Molecular Formula: C24H28N6O2
• Molecular Weight: 432.5 g/mol

Description

3-Methyl-7-(naphthalen-1-ylmethyl)-8-(4-propylpiperazin-1-yl)purine-2,6-dione, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. This receptor is involved in various physiological processes, including platelet aggregation, vasoconstriction, and neurotransmitter release. MRS2500 has been widely used in scientific research to investigate the role of the P2Y1 receptor in these processes.

Scientific Research Applications

Antifungal and Antibacterial Applications

One study highlighted the synthesis of naphthalene derivatives with potent antifungal and antibacterial activities. These compounds were synthesized using a green methodology approach and evaluated for their antifungal and antibacterial properties, showing better activity than clinically prevalent drugs like Fluconazole and Amphotericin-B against specific pathogens (Tandon et al., 2010).

Anticancer Activity

Another significant application is in the development of anticancer drugs. Research on hydantoin and purine derivatives containing a 4-acetylphenylpiperazinylalkyl moiety showed promising anticancer activity on selected cancer cell lines. Docking studies suggested these compounds could serve as promising scaffolds for the development of thymidine phosphorylase inhibitors (Zagórska et al., 2021).

Polymer Synthesis

The compound has also found applications in the synthesis of polymers. A study reported the synthesis of novel urazole containing 3-hydroxynaphthalene group and its reaction with diisocyanates to prepare new soluble poly(urea-urethane)s, highlighting an efficient method for polymer preparation using room temperature ionic liquids and microwave irradiation (Mallakpour & Rafiee, 2007).

Chemosensors

Research into chemosensors has utilized naphthoquinone-based compounds for detecting transition metal ions. These compounds coordinate to metal ions, displaying remarkable selectivity towards Cu2+ ions and are useful in developing new materials for chemical sensing applications (Gosavi-Mirkute et al., 2017).